N-[2-(cyclohex-1-en-1-yl)ethyl]-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-1-(4-fluorophenyl)-4-methoxypyrazole-3-carboxamide
• InChI: InChI=1S/C19H22FN3O2/c1-25-17-13-23(16-9-7-15(20)8-10-16)22-18(17)19(24)21-12-11-14-5-3-2-4-6-14/h5,7-10,13H,2-4,6,11-12H2,1H3,(H,21,24)
• InChI Key: ITIXUOJCVBVCIO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CN(N=C1C(=O)NCCC2=CCCCC2)C3=CC=C(C=C3)F
• Molecular Formula: C19H22FN3O2
• Molecular Weight: 343.4 g/mol
• CAS No.: 1020454-69-6

Description

“N-[2-(cyclohex-1-en-1-yl)ethyl]-1-(4-fluorophenyl)-4-methoxy-1H-pyrazole-3-carboxamide” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. This compound also features a fluorophenyl group, a methoxy group, and a cyclohexenyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The pyrazole ring, a five-membered ring with two nitrogen atoms, would likely contribute to the compound’s reactivity. The fluorophenyl and methoxy groups could potentially participate in various chemical reactions.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the specific conditions and reagents present. The pyrazole ring, fluorophenyl group, methoxy group, and cyclohexenyl group could all potentially participate in reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence its properties include its size, shape, functional groups, and the presence of any charged or polar regions.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to predict its mechanism of action. If it’s intended to be a drug, it could interact with various biological targets, but this would need to be determined through experimental studies.

Safety and Hazards

Without specific information, it’s difficult to provide details on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s being studied as a potential drug, future research could involve testing its biological activity, optimizing its structure for better activity or selectivity, and conducting preclinical and clinical trials.